Cas no 2248174-70-9 ((2R)-3-Cyclopentyl-2-methylpropanoic acid)

• Product Name: (2R)-3-Cyclopentyl-2-methylpropanoic acid
• CAS No: 2248174-70-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6310571
• PubChem ID: 89054543
• Update Time: 2025-10-25

(2R)-3-Cyclopentyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248174-70-9
• (2R)-3-Cyclopentyl-2-methylpropanoic acid
• SCHEMBL13285738
• EN300-6512568

• Inchi： 1S/C9H16O2/c1-7(9(10)11)6-8-4-2-3-5-8/h7-8H,2-6H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： YOQLLMVFOYOIGG-SSDOTTSWSA-N
• SMILES： OC([C@H](C)CC1CCCC1)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (2R)-3-Cyclopentyl-2-methylpropanoic acid

(2R)-3-Cyclopentyl-2-methylpropanoic acid (CAS No. 2248174-70-9): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-3-Cyclopentyl-2-methylpropanoic acid (CAS No. 2248174-70-9) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopentyl carboxylic acids and is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological activity.

The structure of (2R)-3-Cyclopentyl-2-methylpropanoic acid consists of a cyclopentyl ring attached to a propanoic acid moiety, with a methyl group and a chiral center at the second carbon atom. This configuration provides the compound with distinct physical and chemical properties, making it an attractive candidate for various pharmaceutical applications. The chiral nature of the compound also allows for the exploration of enantiomeric selectivity, which is essential in drug development to optimize efficacy and minimize side effects.

Recent studies have highlighted the potential of (2R)-3-Cyclopentyl-2-methylpropanoic acid in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators and signaling pathways, and effective anti-inflammatory drugs are crucial for treating conditions such as arthritis, asthma, and inflammatory bowel disease. Research has shown that (2R)-3-Cyclopentyl-2-methylpropanoic acid exhibits potent anti-inflammatory activity by modulating key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses.

Beyond its anti-inflammatory properties, (2R)-3-Cyclopentyl-2-methylpropanoic acid has also shown promise as a neuroprotective agent. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal function and structure. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, thereby potentially slowing down the progression of these debilitating diseases. The mechanism underlying this neuroprotective effect is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

In addition to its therapeutic potential, (2R)-3-Cyclopentyl-2-methylpropanoic acid has been investigated for its metabolic effects. Metabolic disorders, including diabetes and obesity, are major public health concerns worldwide. Research has indicated that this compound can improve insulin sensitivity and glucose metabolism by modulating key metabolic pathways, such as those involving AMPK (adenosine monophosphate-activated protein kinase) and PPARs (peroxisome proliferator-activated receptors). These findings suggest that (2R)-3-Cyclopentyl-2-methylpropanoic acid could be a valuable tool in the management of metabolic disorders.

The synthesis of (2R)-3-Cyclopentyl-2-methylpropanoic acid involves several steps that require precise control over stereochemistry to ensure the formation of the desired enantiomer. Common synthetic routes include asymmetric synthesis using chiral catalysts or auxiliaries, as well as resolution techniques to separate enantiomers. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness, making it an important consideration for large-scale production.

In terms of pharmacokinetics, studies have shown that (2R)-3-Cyclopentyl-2-methylpropanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and biliary routes. These pharmacokinetic characteristics make it suitable for various routes of administration, including oral and intravenous delivery.

The safety profile of (2R)-3-Cyclopentyl-2-methylpropanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (2R)-3-Cyclopentyl-2-methylpropanoic acid (CAS No. 2248174-70-9) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory therapy, neuroprotection, and metabolic disorder management. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, positioning it as a valuable addition to the medicinal chemistry landscape.